Cas no 162277-86-3 (N-{5-(2-Amino-1,3-thiazol-4-yl)thiophen-2-ylmethyl}acetamide)

• Product Name: N-{5-(2-Amino-1,3-thiazol-4-yl)thiophen-2-ylmethyl}acetamide
• CAS No: 162277-86-3
• MF: C₁₀H₁₁N₃OS₂
• MW: 253.34383893013
• CID: 843011
• PubChem ID: 2560398
• Update Time: 2025-06-13

N-{5-(2-Amino-1,3-thiazol-4-yl)thiophen-2-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[[5-(2-AMINO-1,3-THIAZOL-4-YL)THIEN-2-YL]METHYL]ACETAMIDE
• N-{[5-(2-amino-1,3-thiazol-4-yl)thien-2-yl]methyl}acetamide
• N-[[5-(2-amino-1,3-thiazol-4-yl)thiophen-2-yl]methyl]acetamide
• MLS000056028
• J-523353
• N-((5-(2-Aminothiazol-4-yl)thiophen-2-yl)methyl)acetamide
• 162277-86-3
• SR-01000065820
• CHEMBL1481867
• G25412
• 2-amino-4-(5-acetylaminomethyl-2-thienyl]thiazole
• LZIBDLQALINWRY-UHFFFAOYSA-N
• SMR000068457
• SR-01000065820-1
• SCHEMBL9430279
• AKOS027427076
• EN300-12689
• Z73485887
• CS-0232331
• HMS2371G15
• N-{[5-(2-amino-1,3-thiazol-4-yl)thiophen-2-yl]methyl}acetamide
• N-{5-(2-Amino-1,3-thiazol-4-yl)thiophen-2-ylmethyl}acetamide

• MDL： MFCD06655430
• Inchi： 1S/C10H11N3OS2/c1-6(14)12-4-7-2-3-9(16-7)8-5-15-10(11)13-8/h2-3,5H,4H2,1H3,(H2,11,13)(H,12,14)
• InChI Key： LZIBDLQALINWRY-UHFFFAOYSA-N
• SMILES： S1C(C2=CSC(N)=N2)=CC=C1CNC(C)=O

Computed Properties

• Exact Mass: 253.03435433g/mol
• Monoisotopic Mass: 253.03435433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on N-{5-(2-Amino-1,3-thiazol-4-yl)thiophen-2-ylmethyl}acetamide

Comprehensive Overview of N-{5-(2-Amino-1,3-thiazol-4-yl)thiophen-2-ylmethyl}acetamide (CAS No. 162277-86-3)

N-{5-(2-Amino-1,3-thiazol-4-yl)thiophen-2-ylmethyl}acetamide, identified by its CAS number 162277-86-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a thiazole ring and a thiophene moiety, which are critical for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for designing novel therapeutics targeting inflammatory and metabolic disorders, aligning with current trends in precision medicine.

The growing demand for small-molecule inhibitors and heterocyclic compounds in drug development has placed N-{5-(2-Amino-1,3-thiazol-4-yl)thiophen-2-ylmethyl}acetamide under the spotlight. Its structural versatility allows for modifications that enhance bioavailability and target specificity, addressing common challenges in kinase inhibition and signal transduction pathways. Recent studies highlight its potential in modulating enzymes linked to autoimmune diseases, a hot topic in biopharmaceutical innovation.

From a synthetic chemistry perspective, the compound’s thiazole-thiophene hybrid scaffold offers a robust platform for derivatization. This aligns with the industry’s shift toward fragment-based drug design (FBDD), where researchers prioritize modular compounds to accelerate lead optimization. The acetamide group further enhances solubility, a key factor in improving drug-like properties—a frequent search query among medicinal chemists.

Analytical characterization of CAS 162277-86-3 involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS), ensuring purity and structural integrity. These methods are critical for compliance with Good Manufacturing Practices (GMP), a recurring theme in regulatory discussions. The compound’s stability under physiological conditions also makes it a candidate for prodrug development, another trending area in pharmacokinetic research.

In the context of green chemistry, efforts to synthesize N-{5-(2-Amino-1,3-thiazol-4-yl)thiophen-2-ylmethyl}acetamide using sustainable catalysts and solvents have gained traction. This reflects broader industry priorities, as evidenced by searches for eco-friendly synthesis and reduced carbon footprint in chemical production. Such innovations could lower costs and environmental impact while maintaining yield efficiency.

Beyond pharmaceuticals, this compound’s electrochemical properties have sparked interest in materials science, particularly for organic semiconductors and sensor technologies. Its conjugated system enables electron delocalization, a property leveraged in developing flexible electronics—a rapidly expanding market driven by wearable technology demands.

In summary, N-{5-(2-Amino-1,3-thiazol-4-yl)thiophen-2-ylmethyl}acetamide (162277-86-3) exemplifies the convergence of medicinal chemistry, materials science, and sustainable synthesis. Its multifaceted applications and adaptability to cutting-edge research trends ensure its relevance in both academic and industrial settings, answering frequent queries about next-generation drug candidates and functional materials.